Cas no 500293-19-6 (Benzoic acid,4-[[2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-, ethylester)

• Product Name: Benzoic acid,4-[[2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-, ethylester
• CAS No: 500293-19-6
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 1544877
• Update Time: 2024-08-23

Benzoic acid,4-[[2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-, ethylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-, ethylester
• Benzoic acid, 4-[[2-[(4-cyanophenyl)amino]-4-pyrimidinyl]oxy]-3,5-dimethyl-, ethyl ester

• Inchi： 1S/C22H20N4O3/c1-4-28-21(27)17-11-14(2)20(15(3)12-17)29-19-9-10-24-22(26-19)25-18-7-5-16(13-23)6-8-18/h5-12H,4H2,1-3H3,(H,24,25,26)
• InChI Key： JRZITFCXEBYHFG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(C)=C(OC2C=CN=C(NC3=CC=C(C#N)C=C3)N=2)C(C)=C1

Computed Properties

• Exact Mass: 388.1537

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 584.8±60.0 °C(Predicted)
• PSA: 97.13
• pka: 3.49±0.10(Predicted)